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Compound of Interest

Compound Name:
16-(Benzyloxy)-16-

oxohexadecanoic acid

CAS No.: 146004-98-0

Cat. No.: B1396644

Get Quote

In the landscape of modern chemical synthesis, particularly in the fields of medicinal chemistry

and materials science, the demand for sophisticated molecular building blocks is incessant.

These are not mere reagents, but rather strategic components designed with specific

functionalities to construct complex molecular architectures. 16-(Benzyloxy)-16-
oxohexadecanoic acid, also known as hexadecanedioic acid monobenzyl ester, emerges as

a preeminent example of such a building block.[1][2]

At its core, this molecule is a C16 long-chain aliphatic dicarboxylic acid where one of the

carboxyl groups is masked as a benzyl ester, while the other remains a free carboxylic acid.

This differential protection is the key to its utility. It provides chemists with orthogonal chemical

handles: the free carboxylic acid is available for immediate reaction (e.g., amide bond

formation), while the benzyl ester serves as a stable, yet readily cleavable, precursor to a

second carboxylic acid. This bifunctional nature, combined with the physicochemical properties

imparted by its 15-carbon aliphatic chain, makes it an invaluable tool for researchers in drug

development and polymer science.
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This guide offers a senior application scientist's perspective on the synthesis, properties, and

strategic applications of 16-(Benzyloxy)-16-oxohexadecanoic acid, providing both the

theoretical underpinnings and practical methodologies for its effective use.

Physicochemical and Structural Properties
A thorough understanding of a building block's properties is fundamental to its successful

application. The key characteristics of 16-(Benzyloxy)-16-oxohexadecanoic acid are

summarized below.

Property Value Source

Molecular Formula C₂₃H₃₆O₄ [1]

Molecular Weight 376.53 g/mol [1][2]

Appearance White to off-white solid [2]

CAS Number 146004-98-0 [1][2][3]

Melting Point 83.1 - 88.4 °C [2]

Boiling Point (Predicted) 505.8 ± 23.0 °C at 760 mmHg [1][2]

Density (Predicted) 1.023 ± 0.06 g/cm³ [1][2]

pKa (Predicted) 4.78 ± 0.10 [1][2]

Storage Conditions
Room temperature, sealed in

dry conditions
[1][2]

Synthesis and Characterization: A Protocol Driven
by Selectivity
The synthesis of 16-(Benzyloxy)-16-oxohexadecanoic acid hinges on the principle of

selective mono-functionalization of a symmetrical precursor, hexadecanedioic acid. The

primary challenge is to prevent the formation of the di-benzylated byproduct. This can be

achieved by controlling the stoichiometry of the reagents.
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Synthetic Workflow: Mono-esterification of
Hexadecanedioic Acid
The most direct and atom-economical approach is the Fischer esterification of hexadecanedioic

acid with benzyl alcohol, using a stoichiometric amount of the alcohol to favor mono-ester

formation.

Reactants & Conditions

Hexadecanedioic Acid Aqueous Workup &
Purification

 1) 

Benzyl Alcohol
(1.0 eq)

p-TsOH (cat.)

Toluene
(Dean-Stark)

16-(Benzyloxy)-16-
oxohexadecanoic acid

 2) 
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Caption: Synthetic workflow for 16-(Benzyloxy)-16-oxohexadecanoic acid.

Experimental Protocol: Synthesis via Fischer
Esterification
This protocol is a self-validating system; successful isolation of the product with the correct

characterization data confirms the efficacy of the selective esterification.

Apparatus Setup: Equip a round-bottom flask with a Dean-Stark apparatus and a reflux

condenser.
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Reagent Charging: To the flask, add hexadecanedioic acid (1.0 eq), benzyl alcohol (1.0 eq),

a catalytic amount of p-toluenesulfonic acid (0.05 eq), and toluene as the solvent.

Reaction: Heat the mixture to reflux. The progress of the reaction can be monitored by

observing the collection of water (the reaction byproduct) in the Dean-Stark trap. Continue

reflux until the theoretical amount of water has been collected.

Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory

funnel and wash sequentially with water and brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

Purification: The primary byproduct will be the unreacted dicarboxylic acid and the di-ester.

Purification is typically achieved via column chromatography on silica gel or by

recrystallization to isolate the desired mono-ester.

Analytical Characterization
To ensure the identity and purity of the synthesized product, a suite of analytical techniques is

employed:

¹H NMR: Expect to see a multiplet around 7.35 ppm corresponding to the aromatic protons

of the benzyl group, a singlet around 5.1 ppm for the benzylic methylene protons (-CH₂-),

and triplets around 2.3 ppm for the methylene protons alpha to the ester and carboxylic acid

carbonyls.

¹³C NMR: Key signals include those for the aromatic carbons of the benzyl group (~128

ppm), the benzylic carbon (~66 ppm), and distinct signals for the ester (~174 ppm) and

carboxylic acid (~179 ppm) carbonyl carbons.

FT-IR: The spectrum should show a broad O-H stretch for the carboxylic acid (~3000 cm⁻¹),

a sharp C=O stretch for the ester (~1735 cm⁻¹), and a C=O stretch for the carboxylic acid

(~1700 cm⁻¹).

Mass Spectrometry: The mass spectrum should display a molecular ion peak corresponding

to the calculated molecular weight of 376.53 g/mol .
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Core Applications in Research and Development
The true power of 16-(Benzyloxy)-16-oxohexadecanoic acid lies in its application as a

versatile, long-chain bifunctional linker.

PROTAC Linker Chemistry
Proteolysis Targeting Chimeras (PROTACs) are revolutionary therapeutic modalities that co-opt

the cell's natural protein disposal system to eliminate disease-causing proteins.[4] A PROTAC

molecule consists of two ligands—one for the target protein and one for an E3 ubiquitin ligase

—joined by a chemical linker.[4] The nature of this linker is critical for therapeutic success, as it

dictates the spatial orientation of the two proteins, which is essential for efficient ubiquitination

and subsequent degradation.

16-(Benzyloxy)-16-oxohexadecanoic acid is an ideal precursor for aliphatic PROTAC linkers.

[4][5] The long aliphatic chain provides substantial length and a degree of conformational

flexibility, while its lipophilicity can aid in cell membrane permeability.

Workflow for PROTAC Synthesis:

16-(Benzyloxy)-16-
oxohexadecanoic acid

Intermediate 1
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Amide Coupling
(Free -COOH end)
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(with -NH2 group)

Target Protein Ligand
(with -NH2 group)
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Amide Coupling
(New -COOH end)
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Caption: Stepwise synthesis of a PROTAC using the linker.

Causality in PROTAC Synthesis:

Step 1: The free carboxylic acid of the building block is activated (e.g., with HATU or EDC)

and coupled to an amine on the E3 ligase ligand. The benzyl group remains intact,

preventing polymerization or unwanted side reactions.
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Step 2: The benzyl protecting group is selectively removed via catalytic hydrogenation (H₂,

Pd/C). This is a mild and highly specific method that cleaves the benzyl ester to reveal a new

free carboxylic acid, typically without affecting other functional groups in the molecule.[6]

Step 3: This newly exposed carboxylic acid is then activated and coupled to the target

protein ligand, completing the synthesis of the final PROTAC molecule.

Advanced Polymer Synthesis
The principles of controlled polymerization are central to creating functional materials. The

mono-protected nature of 16-(Benzyloxy)-16-oxohexadecanoic acid allows for its use in

creating polyesters with tailored properties. Its structure is analogous to monomers like 10,16-

dihydroxyhexadecanoic acid, isolated from tomato cuticles, which have been successfully used

to create novel biopolyesters.[7][8][9][10][11]

By reacting the free carboxylic acid with a diol, one can form a polyester backbone while

retaining the benzyl-protected carboxylates as pendant side chains. Subsequent debenzylation

would then yield a highly functionalized polymer with regularly spaced carboxylic acid groups.

These groups can be used to:

Conjugate drugs for controlled release applications.

Improve the polymer's hydrophilicity and biodegradability.

Cross-link the polymer chains to form hydrogels.

Building Block in Complex Molecule Synthesis
In the total synthesis of complex natural products, such as thapsigargin, the strategic

incorporation of functionalized aliphatic chains is a common requirement.[12][13][14] While not

a direct precursor in published thapsigargin syntheses, 16-(Benzyloxy)-16-oxohexadecanoic
acid represents the class of building blocks essential for such endeavors. It allows for the

introduction of a 16-carbon chain with a terminal carboxylic acid handle, which can be used for

cyclization or further elaboration, providing a powerful tool for accessing complex molecular

architectures.[15]

Conclusion and Future Outlook
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16-(Benzyloxy)-16-oxohexadecanoic acid is more than a simple long-chain acid; it is a

strategically designed building block that offers synthetic chemists control and versatility. Its

differentiated carboxylic acid functionalities enable stepwise, directional synthesis, which is a

cornerstone of modern drug discovery and materials science. Its proven role as a PROTAC

linker precursor highlights its immediate value, while its potential in creating functional polymers

and as a component in complex natural product synthesis points to a broad and promising

future. As research continues to demand molecules with greater complexity and precision, the

utility of such well-designed, bifunctional building blocks will only continue to grow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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